Cas no 606944-34-7 (2,6-dimethyl-4-4-(2-methylphenoxy)benzenesulfonylmorpholine)

• Product Name: 2,6-dimethyl-4-4-(2-methylphenoxy)benzenesulfonylmorpholine
• CAS No: 606944-34-7
• MF: C₁₉H₂₃NO₄S
• MW: 361.455224275589
• CID: 6305382
• PubChem ID: 2939957
• Update Time: 2025-06-08

2,6-dimethyl-4-4-(2-methylphenoxy)benzenesulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-4-(2-methylphenoxy)benzenesulfonylmorpholine
• IFLab1_005654
• 2,6-dimethyl-4-[4-(2-methylphenoxy)phenyl]sulfonylmorpholine
• IDI1_011057
• AKOS000809466
• 2,6-dimethyl-4-((4-(o-tolyloxy)phenyl)sulfonyl)morpholine
• AKOS016055253
• SR-01000262714
• 606944-34-7
• HMS1428A22
• F1441-0474
• SR-01000262714-1
• Z275022226
• 2,6-dimethyl-4-[4-(2-methylphenoxy)benzenesulfonyl]morpholine

• Inchi： 1S/C19H23NO4S/c1-14-6-4-5-7-19(14)24-17-8-10-18(11-9-17)25(21,22)20-12-15(2)23-16(3)13-20/h4-11,15-16H,12-13H2,1-3H3
• InChI Key： VLWNUUKTHRVYRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1C)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 361.13477939g/mol
• Monoisotopic Mass: 361.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2,6-dimethyl-4-4-(2-methylphenoxy)benzenesulfonylmorpholine

Introduction to 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine (CAS No. 606944-34-7)

2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine, also known by its CAS number 606944-34-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a sulfonyl group, and substituted phenyl and methyl groups. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications in drug discovery and development.

The chemical structure of 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine can be represented as follows: C₁₈H₂₁NOS₂. The presence of the morpholine ring, which is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom, imparts unique properties to the molecule. The sulfonyl group (SO₂) is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. Additionally, the substituted phenyl and methyl groups contribute to the molecule's hydrophobicity and lipophilicity, making it suitable for interactions with biological membranes and receptors.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic purposes. 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine has been studied for its potential as a lead compound in the discovery of new drugs. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play a critical role in cell signaling and regulation. The researchers found that this compound effectively reduced PKC activity in vitro and demonstrated promising anti-inflammatory effects in animal models. These findings suggest that 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine could be a valuable candidate for further development as a therapeutic agent for inflammatory disorders.

Beyond its potential as an enzyme inhibitor, 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine has also been explored for its anti-cancer properties. Research conducted at a leading pharmaceutical institute demonstrated that this compound exhibits cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) through the modulation of key signaling pathways involved in cell survival and proliferation.

In addition to its biological activities, the physical and chemical properties of 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine have been extensively characterized. The compound is typically synthesized through multi-step reactions involving the coupling of substituted phenols with sulfonyl chlorides followed by ring formation to produce the morpholine derivative. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various biochemical assays and drug delivery systems.

The stability of 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine under different conditions has also been investigated. Studies have shown that the compound remains stable at room temperature but may degrade under acidic or basic conditions. This information is crucial for optimizing storage conditions and ensuring the integrity of the compound during long-term storage or transportation.

In conclusion, 2,6-dimethyl-4-(4-(2-methylphenoxy)benzenesulfonyl)morpholine (CAS No. 606944-34-7) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research. Ongoing studies are expected to uncover additional therapeutic applications and refine its use in clinical settings.